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Compound of Interest

Compound Name: 1-Cyclohexyl-2-buten-1-ol

Cat. No.: B1144606 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and hazard information for 1-
Cyclohexyl-2-buten-1-ol. The following sections detail its hazardous properties, safe handling

procedures, and emergency response protocols to ensure the safety of laboratory and drug

development personnel.

Chemical Identification and Physical Properties
This section outlines the basic chemical and physical characteristics of 1-Cyclohexyl-2-buten-
1-ol.

Identifier Value

Chemical Name 1-Cyclohexyl-2-buten-1-ol

CAS Number 18736-82-8[1][2][3]

Molecular Formula C₁₀H₁₈O[1][2]

Molecular Weight 154.25 g/mol [1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b1144606?utm_src=pdf-interest
https://www.benchchem.com/product/b1144606?utm_src=pdf-body
https://www.benchchem.com/product/b1144606?utm_src=pdf-body
https://www.benchchem.com/product/b1144606?utm_src=pdf-body
https://www.benchchem.com/product/b1144606?utm_src=pdf-body
https://www.scbt.com/p/1-cyclohexyl-2-buten-1-ol-18736-82-8
https://www.chemscene.com/18736-82-8.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB8487964.htm?N=Americas
https://www.scbt.com/p/1-cyclohexyl-2-buten-1-ol-18736-82-8
https://www.chemscene.com/18736-82-8.html
https://www.scbt.com/p/1-cyclohexyl-2-buten-1-ol-18736-82-8
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1144606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Appearance Colorless to light yellow clear liquid

Purity ≥95%

Storage Temperature 4°C

Hazard Identification and Classification
1-Cyclohexyl-2-buten-1-ol is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are related to its irritant properties.

GHS Classification
The following table summarizes the GHS hazard classification for 1-Cyclohexyl-2-buten-1-ol.

Hazard Class Category

Skin corrosion/irritation Category 2

Serious eye damage/eye irritation Category 2A

Specific target organ toxicity – single exposure

(Respiratory tract irritation)
Category 3

GHS Label Elements
The GHS label elements, including pictograms, signal word, hazard statements, and

precautionary statements, are crucial for communicating the hazards of 1-Cyclohexyl-2-buten-
1-ol.

Pictogram Signal Word

alt text Warning
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Hazard Statements:

H315: Causes skin irritation.[4]

H319: Causes serious eye irritation.[4]

H335: May cause respiratory irritation.[4]

Precautionary Statements:
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Type Code Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.[5]

P264
Wash skin thoroughly after

handling.

P271
Use only outdoors or in a well-

ventilated area.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

Response P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.[5]

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[5]

P312

Call a POISON CENTER or

doctor/physician if you feel

unwell.

P332 + P313
If skin irritation occurs: Get

medical advice/attention.[5]

P337 + P313
If eye irritation persists: Get

medical advice/attention.[5]

P362 + P364
Take off contaminated clothing

and wash it before reuse.
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Storage P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.

P405 Store locked up.

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.

Toxicological Information
As of the date of this guide, specific quantitative toxicological data such as LD50 (median lethal

dose) and LC50 (median lethal concentration) for 1-Cyclohexyl-2-buten-1-ol are not available

in the public domain. The primary toxicological concerns are its irritant effects on the skin, eyes,

and respiratory system.

Experimental Protocols
While specific experimental safety studies for 1-Cyclohexyl-2-buten-1-ol are not publicly

available, the following sections describe the standard OECD guidelines that would be used to

assess its potential toxicity.

Acute Dermal Toxicity (Based on OECD Guideline 402)
This test is designed to determine the potential for a substance to cause adverse effects when

applied to the skin.[6][7]

Principle: A single dose of the test substance is applied to the shaved skin of experimental

animals, typically rats or rabbits.[7][8] The application site is covered with a porous gauze

dressing for a 24-hour exposure period.[8][9]

Methodology:

Animal Selection: Healthy, young adult animals of a single sex are used for the initial test.[6]

Dose Administration: A limit test at a dose of 2000 mg/kg body weight is typically performed

first. If toxicity is observed, a full study with multiple dose groups is conducted.[7] The test

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.benchchem.com/product/b1144606?utm_src=pdf-body
https://www.benchchem.com/product/b1144606?utm_src=pdf-body
https://www.oecd.org/en/publications/2017/10/test-no-402-acute-dermal-toxicity_g1gh2925.html
https://www.nucro-technics.com/services/toxicology/oecd-402-acute-dermal-toxicity-fixed-dose-procedure/
https://www.nucro-technics.com/services/toxicology/oecd-402-acute-dermal-toxicity-fixed-dose-procedure/
https://www.scribd.com/document/94411090/Acute-Dermal-Toxicity-Oecd-402
https://www.scribd.com/document/94411090/Acute-Dermal-Toxicity-Oecd-402
https://altogenlabs.com/toxicology/acute-dermal-toxicity-oecd-402/
https://www.oecd.org/en/publications/2017/10/test-no-402-acute-dermal-toxicity_g1gh2925.html
https://www.nucro-technics.com/services/toxicology/oecd-402-acute-dermal-toxicity-fixed-dose-procedure/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1144606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


substance is applied uniformly over an area of at least 10% of the body surface.[8]

Observation Period: Animals are observed for mortality and clinical signs of toxicity for at

least 14 days.[7] Body weight is recorded weekly.[7]

Endpoint: The primary endpoint is mortality. The LD50 is calculated if sufficient data are

generated. A gross necropsy is performed on all animals at the end of the study.[7]

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)
This guideline provides a procedure for assessing the potential of a substance to cause eye

irritation or corrosion.[10][11]

Principle: A single dose of the test substance is applied to the conjunctival sac of one eye of an

experimental animal, usually an albino rabbit.[10][12] The untreated eye serves as a control.

[10][11]

Methodology:

Animal Selection: Healthy, young adult albino rabbits are used.[10]

Dose Administration: A single dose of the test substance (0.1 mL for liquids or 0.1 g for

solids) is instilled into the conjunctival sac.[13] The eyelids are held together for about one

second.[13]

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.[10][12]

Ocular lesions of the cornea, iris, and conjunctiva are scored.[11][13]

Endpoint: The test assesses the severity and reversibility of eye irritation. If a corrosive effect

is observed in the first animal, no further testing is performed.[10][13]

Acute Inhalation Toxicity (Based on OECD Guideline
403)
This test evaluates the potential health hazards from short-term exposure to an airborne

substance.[14][15]
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Principle: The test can be conducted using either a traditional LC50 protocol or a Concentration

x Time (C x t) protocol.[14][15][16] Animals are exposed to the test substance as a gas, vapor,

or aerosol in an inhalation chamber for a defined period.[15][17]

Methodology:

Animal Selection: The preferred species is the rat.[16]

Exposure: In the traditional LC50 method, groups of animals are exposed to at least three

concentrations for a fixed duration, typically 4 hours.[15][17]

Observation Period: Animals are observed for at least 14 days for signs of toxicity and

mortality.[15] Body weight is measured periodically.[17]

Endpoint: The primary endpoint is the LC50, the concentration estimated to be lethal to 50%

of the test animals.[17] A full necropsy is performed on all animals.[15]

First-Aid Measures
Immediate and appropriate first aid is critical in case of exposure to 1-Cyclohexyl-2-buten-1-
ol.
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Exposure Route First-Aid Procedure

Inhalation

Move the exposed person to fresh air at once. If

breathing has stopped, perform artificial

respiration. Keep the affected person warm and

at rest. Get medical attention as soon as

possible.[18]

Skin Contact

Immediately flush the contaminated skin with

water for at least 15 minutes.[19] Remove

contaminated clothing and shoes.[5] If irritation

persists after washing, get medical attention.[18]

Eye Contact

Immediately wash (irrigate) the eyes with large

amounts of water for at least 15 minutes,

occasionally lifting the lower and upper lids.[18]

[19] Get medical attention immediately.[18]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.

Fire-Fighting Measures
While specific fire-fighting data for 1-Cyclohexyl-2-buten-1-ol is limited, the following general

procedures for flammable liquids should be followed.

Aspect Recommendation

Suitable Extinguishing Media
Use dry chemical, carbon dioxide (CO2), water

spray, or alcohol-resistant foam.[20]

Unsuitable Extinguishing Media
Do not use a solid water stream as it may

scatter and spread the fire.

Specific Hazards Vapors may form explosive mixtures with air.

Protective Equipment

Firefighters should wear self-contained

breathing apparatus (SCBA) and full protective

gear.[20]
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Handling and Storage
Proper handling and storage are essential to minimize the risk of exposure and accidents.

Aspect Recommendation

Handling

Use only in a well-ventilated area.[21] Wear

appropriate personal protective equipment

(PPE), including gloves, safety glasses, and a

lab coat.[5] Avoid contact with skin and eyes.

[22] Keep away from heat, sparks, and open

flames.

Storage

Store in a tightly closed container in a cool, dry,

and well-ventilated area.[22] Store away from

incompatible materials such as strong oxidizing

agents.[21]

Logical Workflow for Hazard Response
The following diagram illustrates a logical workflow for responding to a potential hazard

involving 1-Cyclohexyl-2-buten-1-ol.
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Hazard Assessment

Emergency Response

Potential Exposure to
1-Cyclohexyl-2-buten-1-ol

Identify Route of Exposure

Assess Severity of Exposure

Inhalation

Inhalation

Skin Contact

Skin

Eye Contact

Eye

Ingestion

Ingestion

Move to Fresh Air
Provide Artificial Respiration if Needed

Flush with Water for 15 min
Remove Contaminated Clothing

Flush with Water for 15 min
Remove Contact Lenses

Do NOT Induce Vomiting
Rinse Mouth

Seek Immediate
Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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